Cas no 2679937-98-3 ((2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679937-98-3
• MF: C₁₂H₁₃BrN₂O₄
• MW: 329.146622419357
• CID: 5619789
• PubChem ID: 165924690
• Update Time: 2025-11-01

(2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295250
• 2679937-98-3
• (2S)-3-(4-bromopyridin-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H13BrN2O4/c1-2-5-19-12(18)15-10(11(16)17)7-9-6-8(13)3-4-14-9/h2-4,6,10H,1,5,7H2,(H,15,18)(H,16,17)/t10-/m0/s1
• InChI Key： AGXLFGKSWSPQNU-JTQLQIEISA-N
• SMILES： BrC1C=CN=C(C=1)C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 328.00587g/mol
• Monoisotopic Mass: 328.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.5Ų

Additional information on (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2679937-98-3)

(2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2679937-98-3, represents a sophisticated molecular structure that combines various functional groups, making it a promising candidate for further research and development in drug discovery. The unique arrangement of atoms and the presence of specific functional groups contribute to its potential applications in modulating biological pathways and interactions.

The core structure of this compound features a chiral center at the (2S) position, which is critical for its pharmacological properties. The presence of a 4-bromopyridin-2-yl moiety introduces a bromine atom into the pyridine ring, enhancing its reactivity and interaction with biological targets. Additionally, the (prop-2-en-1-yloxy)carbonylamino group adds complexity to the molecule, providing a site for further functionalization and modification. These features make it an intriguing subject for medicinal chemists exploring novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can selectively interact with specific biological targets. The (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has shown potential in this regard, particularly in the context of inhibiting key enzymes involved in inflammatory pathways. Studies have indicated that this compound can modulate the activity of enzymes such as COX-2 and LOX, which are known to play a significant role in the pathogenesis of inflammatory diseases. By targeting these enzymes, the compound may offer a novel approach to treating conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chiral center at the (2S) position must be carefully preserved during synthesis to maintain the pharmacological activity of the molecule. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve this goal. These methods not only enhance the efficiency of synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacological profile of (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its ability to inhibit inflammatory responses by modulating key signaling pathways. The bromopyridine moiety interacts with various receptors and enzymes, leading to a cascade of events that ultimately result in reduced inflammation. Additionally, the propenyl ether group enhances solubility and bioavailability, making it more suitable for oral administration.

One of the most exciting aspects of this compound is its potential in combination therapy. Researchers have observed that when used in conjunction with other anti-inflammatory agents, it can produce synergistic effects, leading to more effective treatment outcomes. This opens up new avenues for developing combination therapies that can address multiple aspects of inflammation simultaneously. Such combinations could provide more comprehensive relief for patients suffering from chronic inflammatory conditions.

The development of new drugs is often hampered by issues related to drug resistance and side effects. However, preliminary studies suggest that (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid may have a lower propensity for resistance development compared to existing therapies. This is attributed to its unique mechanism of action and ability to interact with multiple targets simultaneously. Furthermore, its chemical structure suggests that it may have fewer side effects compared to traditional anti-inflammatory drugs, making it a more attractive option for long-term treatment.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling are being leveraged to predict how different modifications to its structure could enhance its efficacy and reduce potential side effects. These computational tools allow researchers to design experiments more efficiently, reducing the time and cost associated with drug development.

In conclusion, (2S)-3-(4-bromopyridin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679937-98-3) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and multifaceted interactions with biological targets make it a valuable tool for developing new treatments for inflammatory diseases. With continued research and development, this compound has the potential to improve patient outcomes and provide relief from debilitating conditions.